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Introduction

Spatially continuous meteorological data is a critical input for a wide range of applications, from
environmental modeling and agricultural forecasting to assessing the environmental risk factors
in drug development and epidemiological studies. Meteorological data, however, is typically
collected at discrete weather station locations. Spatial interpolation techniques are therefore
essential for estimating meteorological variables at unsampled locations to create continuous
gridded datasets.[1][2] This document provides detailed application notes and protocols for the
most common spatial interpolation methods used for meteorological data.

Key Spatial Interpolation Techniques

Spatial interpolation methods can be broadly categorized into deterministic and geostatistical
techniques.[3][4] Deterministic methods, such as Inverse Distance Weighting (IDW) and Spline,
use mathematical functions to create a surface from the measured points. Geostatistical
methods, like Kriging, are based on statistical models that include autocorrelation—the
statistical relationships among the measured points.[4][5]

Inverse Distance Weighting (IDW)

IDW is a deterministic method that assumes that the value at an unsampled location is a
weighted average of the values of surrounding measured points.[6][7] The weights are

© 2025 BenchChem. All rights reserved. 1/12 Tech Support


https://www.benchchem.com/product/b039676?utm_src=pdf-interest
https://www.researchgate.net/publication/200744645_A_Practical_Guide_to_Spline
https://dergipark.org.tr/tr/download/article-file/304946
https://isprs-archives.copernicus.org/articles/XLVIII-4-W13-2025/193/2025/
https://www.researchgate.net/publication/250221607_Spatial_Interpolation_Techniques_for_Climate_Data_in_the_Gap_Region_in_Turkey
https://www.researchgate.net/publication/250221607_Spatial_Interpolation_Techniques_for_Climate_Data_in_the_Gap_Region_in_Turkey
https://www.geokniga.org/bookfiles/geokniga-basicstepsingeostatistics.pdf
https://gisgeography.com/inverse-distance-weighting-idw-interpolation/
https://mapscaping.com/understanding-inverse-distance-weighting/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b039676?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

inversely proportional to the distance from the point of interest, meaning that closer points have
a greater influence on the estimated value.[7][8][9]

Protocol for Inverse Distance Weighting (IDW) Interpolation:
o Data Preparation:

o Collect meteorological data from weather stations, ensuring each data point has
geographic coordinates (latitude, longitude) and the measured value of the meteorological
variable (e.g., temperature, precipitation).

o Ensure the data is in a projected coordinate system to accurately calculate distances.[10]
o Clean the data by removing any outliers or erroneous readings.
o Parameter Selection:

o Power (p): This parameter controls the significance of the surrounding points on the
interpolated value. A higher power assigns more influence to closer points, resulting in a
more detailed but less smooth surface.[11] A common starting value for 'p' is 2.[8][11] The
optimal 'p' value can be determined through cross-validation by experimenting with
different values and selecting the one that yields the lowest prediction error.[7]

o Search Neighborhood: Define the number of neighboring points or a search radius to be
included in the interpolation for each unsampled location. This can be a fixed number of
points or all points within a certain distance.[6][11]

o Execution of IDW:

o For each grid cell in the desired output raster, calculate the distance to each of the
neighboring sample points.

o Calculate the weight for each sample point using the inverse of the distance raised to the
power 'p'.

o Compute the interpolated value by taking the weighted average of the sample points.

o Validation:
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o Use a "leave-one-out" cross-validation approach.[12] In this method, one data point is
temporarily removed, and its value is estimated using the remaining points. This is
repeated for all data points.[12]

o Calculate error metrics such as Mean Absolute Error (MAE) and Root Mean Square Error
(RMSE) by comparing the measured values with the predicted values.[13][14]

Kriging

Kriging is a geostatistical method that utilizes a semivariogram to model the spatial
autocorrelation of the data.[5][15] The semivariogram depicts the spatial dependence between
measured points.[16][17][18] This allows for an unbiased estimation with a minimum variance.
[2][5] Ordinary Kriging is one of the most common types of kriging and assumes a constant but

unknown mean.[15][19]
Protocol for Ordinary Kriging Interpolation:
e Data Preparation:
o As with IDW, start with a clean dataset of georeferenced meteorological measurements.

o Check the data for a normal distribution, as this is an assumption for some types of
Kriging. Data transformation may be necessary if the distribution is skewed.[2]

 Structural Analysis (Variography):

o Empirical Semivariogram Calculation: Calculate the semivariance for all pairs of data
points at different distances (lags). The semivariance is half the squared difference

between the values of paired points.[17]

o Variogram Modeling: Fit a mathematical model (e.g., spherical, exponential, Gaussian) to
the empirical semivariogram.[18] This model quantifies the spatial autocorrelation and has
three key parameters:

» Nugget: Represents the micro-scale variation or measurement error at zero distance.
[16][18]

» Sill: The plateau of the variogram, representing the total variance of the data.[16][18]
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» Range: The distance at which the variogram reaches the sill, beyond which there is no
spatial correlation.[16][18]

» Execution of Kriging:

o Using the fitted variogram model, the Kriging algorithm calculates the optimal weights for
the neighboring measured points to predict the value at each unsampled location.[15]

o The weights are determined by minimizing the prediction variance.[5]
 Validation:

o Perform cross-validation, similar to the IDW protocol, to assess the accuracy of the
interpolation.[12]

o Analyze the error metrics (MAE, RMSE) to evaluate the model's performance.
Spline
Spline interpolation is a deterministic method that fits a mathematical function through the

measured data points to create a smooth surface.[20] Unlike IDW, which is a local interpolator,
spline creates a surface that passes through all the input points.[21]

Protocol for Spline Interpolation:
o Data Preparation:

o Prepare the georeferenced meteorological data as in the previous methods.
e Parameter Selection:

o Spline Type: There are different types of splines, such as regularized and tension splines.
The choice depends on the desired smoothness of the output surface.[20]

o Weight: For regularized splines, a weight parameter can be adjusted to control the
smoothness of the resulting surface.[20]

» Execution of Spline Interpolation:
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o The algorithm fits a piecewise polynomial function to the data points, ensuring that the
surface is continuous and has continuous first and second derivatives.[22]

« Validation:
o Use cross-validation to evaluate the accuracy of the spline interpolation.[21]

o Calculate and compare error metrics (MAE, RMSE) with other interpolation methods.

Data Presentation: Comparison of Interpolation
Techniques

The performance of different interpolation methods can vary depending on the meteorological
variable, the density and distribution of weather stations, and the topographical complexity of
the study area. The following tables summarize quantitative data from various studies
comparing the performance of IDW, Kriging, and other methods for different meteorological
variables.

Table 1: Performance Comparison for Precipitation Data
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Study / Region  Method MAE (mm) RMSE (mm) R?
Tibetan ) o
Ordinary Kriging 111.01 144.86 0.46
Plateau[23]
Tibetan Cokriging (with
i 111.43 144.35 0.46
Plateau[23] elevation)
Tibetan Cokriging (with
103.85 134.50 0.53
Plateau[23] TRMM data)
Chonggqing,
daing IDW - - Lowest NSE
China[24]
Chongging,
) daing Ordinary Kriging - - -
China[24]
Chongging, KIB (a type of
) gaing __( yP - - Highest NSE
China[24] Kriging)
Hengduan
) IDW - 185.3 0.45
Mountains[8]
Hengduan o
) Cokriging - 170.6 0.51
Mountains[8]
Hengduan )
TPSS (Spline) 120.3 165.9 0.54

Mountains[8]

MAE: Mean Absolute Error, RMSE: Root Mean Square Error, R2 Coefficient of Determination,
NSE: Nash-Sutcliffe Efficiency. Lower MAE and RMSE, and higher R2 and NSE indicate better
performance.

Table 2: Performance Comparison for Temperature Data
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Study / Region  Method MAE (°C) RMSE (°C) R?

Hengduan
, IDW - 15 0.89
Mountains[8]

Hengduan o
) Cokriging - 1.3 0.92
Mountains[8]

Hengduan )
_ TPSS (Spline) 0.9 1.2 0.92
Mountains[8]

Table 3: Performance Comparison for Wind Speed Data

Study / Region  Method MAE (ml/s) RMSE (ml/s) R?
Split-Dalmatia ,

IDW - Higher RMSE -
County[13]
Split-Dalmatia o

Kriging - - -
County[13]
Split-Dalmatia ) o

Ordinary Kriging - Lowest RMSE -
County[13]
Mesoscale &
Measured Power Law 1.555 2.029 0.446
Data[25]
Mesoscale &
Measured Random Forest 1.269 1.679 0.633
Data[25]

Mandatory Visualization

The following diagrams illustrate the workflows for the described spatial interpolation
techniques.
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BENGHE Methodological & Application

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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